
Preparing GSK360A Stock Solution with DMSO:
An Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK360A

Cat. No.: B607837 Get Quote

Introduction
GSK360A is a potent and orally active inhibitor of hypoxia-inducible factor prolyl-hydroxylases

(PHDs), with IC50 values of 10 nM, 100 nM, and 126 nM for PHD1, PHD2, and PHD3,

respectively.[1][2] By inhibiting these enzymes, GSK360A prevents the degradation of hypoxia-

inducible factor-1 alpha (HIF-1α), leading to its stabilization and the subsequent activation of

downstream target genes.[3][4] This signaling cascade plays a crucial role in the cellular

response to hypoxia, promoting angiogenesis, erythropoiesis, and cell survival.[3][5] This

document provides a detailed protocol for the preparation of GSK360A stock solutions using

dimethyl sulfoxide (DMSO), a common solvent for in vitro and in vivo research applications.

Data Presentation
A summary of the key physicochemical and storage properties of GSK360A is provided in the

table below for easy reference.
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Property Value

Molecular Weight 348.33 g/mol [1][6][7]

Molecular Formula C17H17FN2O5[1][6][7]

CAS Number 931399-19-8[1][7]

Appearance White to off-white solid[1]

Solubility in DMSO ≥ 2 mg/mL (approximately 5.74 mM)[2][8]

Storage of Solid -20°C, sealed from moisture[1][6]

Storage of DMSO Stock
-80°C (up to 6 months); -20°C (up to 1 month)[1]

[6]

Experimental Protocols
Materials

GSK360A powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol: Preparation of a 10 mM GSK360A Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK360A in DMSO. This

concentration is a common starting point for subsequent dilutions for in vitro experiments.

Determine the required mass of GSK360A: To prepare 1 mL of a 10 mM stock solution, the

required mass of GSK360A can be calculated using the following formula:
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Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 348.33 g/mol / 1000 = 3.4833 mg

Weighing GSK360A: Carefully weigh out approximately 3.48 mg of GSK360A powder using

a calibrated analytical balance. Transfer the powder to a sterile microcentrifuge tube. It is

important to handle the compound in a well-ventilated area or a chemical fume hood.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

GSK360A powder. Using anhydrous DMSO is crucial as moisture can affect the solubility

and stability of the compound.[9]

Dissolution: Vortex the tube vigorously for 1-2 minutes to dissolve the GSK360A powder. If

complete dissolution is not achieved, gentle warming of the tube to 37°C and sonication can

be used to aid dissolution.[2] Visually inspect the solution to ensure it is clear and free of any

particulate matter.

Storage: Aliquot the 10 mM GSK360A stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles, which can degrade the

compound.[10] Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C

for short-term storage (up to 1 month).[1]

Protocol: Preparation of Working Solutions
For cell-based assays, the concentrated DMSO stock solution needs to be further diluted in the

appropriate cell culture medium to achieve the desired final concentration.

Determine the Final Concentration: Decide on the final concentration of GSK360A required

for your experiment.

Serial Dilution (Recommended): To avoid precipitation of the compound in the aqueous cell

culture medium, it is recommended to perform an intermediate dilution of the DMSO stock

solution in DMSO before the final dilution in the medium.[9]

Final Dilution: Add the appropriate volume of the GSK360A stock solution (or the

intermediate dilution) to the cell culture medium. The final concentration of DMSO in the cell

culture should be kept low, typically below 0.5%, to minimize solvent-induced toxicity.[10] A
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vehicle control (medium with the same final concentration of DMSO) should always be

included in the experiment.

Mandatory Visualizations

Stock Solution Preparation Storage Application
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Caption: Workflow for preparing and using GSK360A stock solution.
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Caption: GSK360A inhibits PHD enzymes, leading to HIF-1α stabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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